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Compound of Interest

Compound Name: 2-Fluoro-3-methylbenzyl bromide

Cat. No.: B118397 Get Quote

An In-Depth Technical Guide to 2-Fluoro-3-methylbenzyl Bromide

This guide provides essential physicochemical data for 2-Fluoro-3-methylbenzyl bromide, a

key reagent in various organic synthesis applications. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

manufacturing.

Physicochemical Properties
The fundamental molecular properties of 2-Fluoro-3-methylbenzyl bromide have been

determined and are summarized below.

Property Value Citations

Molecular Formula C8H8BrF [1][2]

Molecular Weight 203.052 g/mol [1]

IUPAC Name
1-(bromomethyl)-2-fluoro-3-

methylbenzene
[2]

CAS Registry Number 151412-12-3 [1]
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Detailed experimental protocols for the synthesis and purification of 2-Fluoro-3-methylbenzyl
bromide can be found in specialized organic chemistry literature. The primary application of

this compound is as an alkylating agent in the synthesis of more complex molecules.

Methodologies for its use will vary depending on the specific reaction and substrate.

Molecular Structure and Connectivity
The structural arrangement of 2-Fluoro-3-methylbenzyl bromide is a key determinant of its

reactivity. The molecule consists of a central benzene ring substituted with a fluorine atom, a

methyl group, and a bromomethyl group. The relative positions of these substituents are critical

to its chemical behavior.
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Caption: Logical diagram of the molecular components of 2-Fluoro-3-methylbenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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